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Compound of Interest

Compound Name: 3-Amino-4-pyrazolecarbonitrile

Cat. No.: B176504 Get Quote

An In-depth Technical Guide to 3-Amino-4-pyrazolecarbonitrile

For researchers, scientists, and professionals in drug development, 3-Amino-4-
pyrazolecarbonitrile is a pivotal heterocyclic building block. Its unique molecular structure,

featuring both a reactive amino group and a cyano moiety on a pyrazole core, makes it a

versatile precursor for the synthesis of a wide range of complex molecules, most notably in the

pharmaceutical industry. This guide provides a comprehensive overview of its chemical

properties, synthesis, and applications, with a focus on experimental details and logical

workflows.

Core Chemical and Physical Properties
3-Amino-4-pyrazolecarbonitrile, also known by its IUPAC name 5-amino-1H-pyrazole-4-

carbonitrile, is a tan to white crystalline solid.[1] It exhibits low solubility in water but is more

soluble in alcoholic organic solvents.[1]
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Property Value Source

IUPAC Name
5-amino-1H-pyrazole-4-

carbonitrile
[2]

CAS Number 16617-46-2 [2][3][4][5][6]

Molecular Formula C₄H₄N₄ [3][4][5][6]

Molecular Weight 108.10 g/mol [7][3][4][5]

Melting Point 173-176 °C [6][8]

Appearance Tan Crystalline Solid [1]

Solubility
Low in water, higher in

alcoholic organic solvents
[1]

Spectral Data Summary
Spectroscopic analysis is crucial for the identification and characterization of 3-Amino-4-
pyrazolecarbonitrile. The following table summarizes key spectral data.

Spectral Data Key Features and Observations

¹H NMR
Signals corresponding to the amino group

protons and the pyrazole ring proton.

¹³C NMR

Resonances for the four carbon atoms in the

molecule, including the cyano carbon and the

carbons of the pyrazole ring.[9][10]

IR (KBr Pellet)

Characteristic absorption bands for N-H

stretching of the amino group (around 3300-

3400 cm⁻¹), C≡N stretching of the nitrile group

(around 2230 cm⁻¹), and N-H bending.[11]

Mass Spectrometry (GC-MS)

A molecular ion peak (M)⁺ at m/z = 108,

corresponding to the molecular weight of the

compound.[2][11]
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Experimental Protocols
Synthesis of 3-Amino-4-pyrazolecarbonitrile
A common and efficient method for the synthesis of 3-Amino-4-pyrazolecarbonitrile involves

the condensation of ethoxymethylene malononitrile with hydrazine hydrate.[1]

Materials:

2-(ethoxymethylene)malononitrile

Hydrazine hydrate

Ethanol

Procedure:

Dissolve 2-(ethoxymethylene)malononitrile in ethanol.

Slowly add hydrazine hydrate dropwise to the solution.

Heat the reaction mixture on a steam bath for approximately 30 minutes. A white precipitate

will form.

Allow the mixture to cool, then transfer it to a refrigerator to complete the crystallization

process overnight.

Collect the white solid product by filtration.

Wash the collected solid with a small amount of pre-cooled ethanol.

Dry the product to obtain 3-Amino-4-pyrazolecarbonitrile.

Ethoxymethylene malononitrile
+ Hydrazine Hydrate

Reaction Mixture

Ethanol

Heat (Steam Bath, 30 min) Precipitation Cooling & Crystallization Filtration Wash with Cold Ethanol 3-Amino-4-pyrazolecarbonitrile
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Click to download full resolution via product page

Caption: Synthesis workflow for 3-Amino-4-pyrazolecarbonitrile.

Analytical Characterization Workflow
The identity and purity of the synthesized 3-Amino-4-pyrazolecarbonitrile are confirmed

through a series of analytical techniques.

Methodology:

Melting Point Determination: The melting point of the synthesized compound is measured

and compared with the literature value to assess its purity.

Infrared (IR) Spectroscopy: An IR spectrum is recorded to identify the characteristic

functional groups (amino and cyano) present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are obtained to

confirm the molecular structure and the connectivity of atoms.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to further confirm its identity.
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Caption: Analytical workflow for the characterization of 3-Amino-4-pyrazolecarbonitrile.

Role in Drug Development
3-Amino-4-pyrazolecarbonitrile is a crucial intermediate in the synthesis of several active

pharmaceutical ingredients (APIs).[12] Its bifunctional nature allows for the construction of

more complex heterocyclic systems that are often the core scaffolds of modern drugs.

Notably, it is a key precursor in the synthesis of:

Zaleplon: A nonbenzodiazepine hypnotic used for the short-term treatment of insomnia.[1]

[12]

Ibrutinib: A small molecule drug that is used for the treatment of certain cancers, such as

mantle cell lymphoma and chronic lymphocytic leukemia.[1][12]

The pyrazole ring system is a common feature in many biologically active compounds, and

derivatives of 3-Amino-4-pyrazolecarbonitrile have been investigated for a range of
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therapeutic activities, including anti-inflammatory effects.[13]
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Caption: Role of 3-Amino-4-pyrazolecarbonitrile in drug synthesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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